Cas no 19934-32-8 (N-{5-(4-Nitrophenyl)furan-2-ylmethylidene}hydroxylamine)

• Product Name: N-{5-(4-Nitrophenyl)furan-2-ylmethylidene}hydroxylamine
• CAS No: 19934-32-8
• MF: C₁₁H₈N₂O₄
• MW: 232.192222595215
• CID: 1390748
• PubChem ID: 5720725
• Update Time: 2025-10-25

N-{5-(4-Nitrophenyl)furan-2-ylmethylidene}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde, 5-(4-nitrophenyl)-, oxime
• EN300-07109
• (E)-N-hydroxy-1-[5-(4-nitrophenyl)furan-2-yl]methanimine
• 5-(4-nitrophenyl)-2-furaldehyde oxime
• MLS001029754
• (NE)-N-[[5-(4-nitrophenyl)furan-2-yl]methylidene]hydroxylamine
• 19934-32-8
• STL356084
• CHEMBL3190221
• AKOS000297396
• SMR000427138
• N-{[5-(4-nitrophenyl)furan-2-yl]methylidene}hydroxylamine
• Z49568814
• 5-(4-Nitro-phenyl)-furan-2-carbaldehyde oxime
• N-{5-(4-Nitrophenyl)furan-2-ylmethylidene}hydroxylamine

• Inchi： 1S/C11H8N2O4/c14-12-7-10-5-6-11(17-10)8-1-3-9(4-2-8)13(15)16/h1-7,14H/b12-7+
• InChI Key： HPAWHLYTSAIGMS-KPKJPENVSA-N
• SMILES： O1C(/C=N/O)=CC=C1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 232.04844
• Monoisotopic Mass: 232.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 409.8±35.0 °C at 760 mmHg
• Flash Point: 201.6±25.9 °C
• PSA: 88.87
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-{5-(4-Nitrophenyl)furan-2-ylmethylidene}hydroxylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-{5-(4-Nitrophenyl)furan-2-ylmethylidene}hydroxylamine

Comprehensive Guide to N-{5-(4-Nitrophenyl)furan-2-ylmethylidene}hydroxylamine (CAS No. 19934-32-8): Properties, Applications, and Research Insights

N-{5-(4-Nitrophenyl)furan-2-ylmethylidene}hydroxylamine (CAS No. 19934-32-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various scientific fields. This nitrophenyl-furan derivative belongs to a class of compounds known for their interesting electronic and photophysical properties, making them valuable in materials science and pharmaceutical research.

The molecular structure of N-{5-(4-Nitrophenyl)furan-2-ylmethylidene}hydroxylamine combines a furan ring system with a nitrophenyl group and a hydroxylamine functionality, creating a versatile scaffold for chemical modifications. This compound typically appears as a yellow to orange crystalline solid at room temperature, with moderate solubility in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and acetonitrile.

Recent studies have highlighted the potential of 19934-32-8 in the development of novel organic electronic materials. The conjugated system present in this molecule allows for interesting charge transport properties, making it a candidate for applications in organic field-effect transistors (OFETs) and organic photovoltaics. Researchers are particularly interested in how the nitro group and furan ring interact to influence the compound's electronic characteristics.

In pharmaceutical research, derivatives of N-{5-(4-Nitrophenyl)furan-2-ylmethylidene}hydroxylamine have shown promise as potential enzyme inhibitors or receptor modulators. The compound's structure allows for specific interactions with biological targets, and medicinal chemists are exploring its use as a building block for more complex drug candidates. Current investigations focus on its potential in addressing challenges related to antimicrobial resistance and inflammatory diseases.

The synthesis of CAS 19934-32-8 typically involves multi-step organic reactions starting from commercially available precursors. A common approach includes the condensation of 5-(4-nitrophenyl)furan-2-carbaldehyde with hydroxylamine under controlled conditions. Researchers continue to optimize these synthetic routes to improve yields and purity, particularly for applications requiring high-grade material.

From an analytical perspective, N-{5-(4-Nitrophenyl)furan-2-ylmethylidene}hydroxylamine can be characterized using various techniques. Nuclear magnetic resonance (NMR) spectroscopy reveals distinct proton environments, while mass spectrometry confirms the molecular weight. The compound's UV-visible absorption spectrum typically shows strong absorbance in the 300-400 nm range due to its conjugated π-system.

In materials science applications, the thermal stability of 19934-32-8 is an important consideration. Thermogravimetric analysis (TGA) studies indicate that this compound maintains stability up to approximately 200°C, making it potentially suitable for certain device fabrication processes. Researchers are particularly interested in how modifications to the core structure might enhance these thermal properties for specific applications.

The growing interest in sustainable chemistry has led to investigations into more environmentally friendly synthesis methods for N-{5-(4-Nitrophenyl)furan-2-ylmethylidene}hydroxylamine. Recent publications have explored catalytic approaches and solvent-free conditions that reduce waste generation while maintaining good yields. These developments align with current trends in green chemistry and sustainable material development.

For researchers working with CAS No. 19934-32-8, proper handling and storage are essential. While not classified as highly hazardous, standard laboratory precautions should be observed, including the use of personal protective equipment and proper ventilation. The compound should be stored in a cool, dry place, protected from light to prevent potential degradation.

The commercial availability of N-{5-(4-Nitrophenyl)furan-2-ylmethylidene}hydroxylamine has increased in recent years as demand from research institutions grows. Several specialty chemical suppliers now offer this compound in various quantities, with purity levels typically ranging from 95% to 98%. Some suppliers provide custom synthesis services for researchers requiring specific derivatives or isotopically labeled versions.

Looking to the future, 19934-32-8 and its derivatives are likely to play an important role in advancing several scientific fields. Ongoing research explores its potential in molecular electronics, as a component in smart materials, and as a scaffold for drug discovery. The compound's versatility and the relative ease of structural modification make it a valuable tool for scientists working at the intersection of chemistry, materials science, and biology.

For those interested in working with N-{5-(4-Nitrophenyl)furan-2-ylmethylidene}hydroxylamine, it's recommended to consult recent scientific literature for the latest developments. Key research areas currently include its photophysical properties, potential biological activities, and applications in functional materials. As with any specialized chemical compound, collaboration between synthetic chemists, materials scientists, and other specialists often yields the most significant breakthroughs.